Cas no 1261951-21-6 (2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol)

• Product Name: 2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol
• CAS No: 1261951-21-6
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• MDL: MFCD18315399
• CID: 2765596
• PubChem ID: 53221139
• Update Time: 2025-06-22

2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• 4-Methoxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol
• 4-Methoxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-ol
• 2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 1261951-21-6
• MFCD18315399
• DTXSID30685809
• 2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol

• MDL： MFCD18315399
• Inchi： 1S/C17H19NO4S/c1-22-17-9-6-14(12-16(17)19)13-4-7-15(8-5-13)23(20,21)18-10-2-3-11-18/h4-9,12,19H,2-3,10-11H2,1H3
• InChI Key： WOSNUTGEDNZPGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=C(C=2)O)OC)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 333.10347926Da
• Monoisotopic Mass: 333.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol

Introduction to 2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (CAS No. 1261951-21-6)

2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (CAS No. 1261951-21-6) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its phenolic group, methoxy substituent, and a sulfonyl-pyrrolidine moiety, exhibits a wide range of potential applications due to its versatile chemical properties.

The CAS No. 1261951-21-6 identifier uniquely identifies this compound in scientific literature and databases, ensuring consistency in its reference across various studies and industries. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it more accessible for research and development purposes.

One of the most notable features of 2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol is its ability to participate in diverse chemical reactions, which has been extensively explored in recent studies. The phenolic group provides hydroxyl functionality, while the methoxy substituent introduces electron-donating effects, influencing the compound's reactivity and stability. The sulfonyl-pyrrolidine moiety adds another layer of complexity, contributing to the compound's unique electronic properties.

Recent research has highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The pyrrolidinylsulfonyl group has been shown to enhance bioavailability and selectivity in certain drug candidates, making it a valuable component in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 1261951-21-6 has also found relevance in materials science. Its structural features make it a promising candidate for use in advanced materials such as polymers and coatings, where its stability and reactivity can be harnessed for enhanced performance.

The synthesis of 2-Methoxy-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent studies have optimized these processes, leading to higher yields and improved purity levels, which are critical for both research and industrial applications.

Furthermore, the compound's physical and chemical properties have been thoroughly investigated, providing valuable insights into its behavior under various conditions. For instance, its solubility characteristics and thermal stability have been evaluated, offering guidance for its safe handling and storage.

Looking ahead, the continued exploration of CAS No. 1261951-21-6 is expected to unlock new opportunities across multiple disciplines. Its unique structure and functional groups position it as a key player in the development of innovative solutions in both medicine and materials science.